![molecular formula C20H21N3OS B3000337 (4-(4,6-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(phenyl)methanone CAS No. 897483-05-5](/img/structure/B3000337.png)
(4-(4,6-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(phenyl)methanone
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Description
(4-(4,6-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(phenyl)methanone, also known as DM-BTPhen, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has shown promising results in biological and medicinal research, particularly in the development of new drugs and treatments.
Scientific Research Applications
Anti-Mycobacterial Chemotypes
The benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold, related to the compound , has been identified as a new anti-mycobacterial chemotype. Research indicates that several of these compounds show potential as anti-tubercular agents, particularly against the Mycobacterium tuberculosis H37Rv strain (Pancholia et al., 2016).
Antimicrobial Activity
Similar compounds to (4-(4,6-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(phenyl)methanone have been synthesized and found to display moderate to strong antimicrobial activity. This includes activity against various bacteria and fungi (Mhaske et al., 2014).
Anticancer Potential
Derivatives of 1,3-thiazoles, which include piperazine substituents similar to the compound , have shown effectiveness in inhibiting the growth of cancer cells. These compounds were tested across various cancer cell lines, including those for lungs, kidneys, CNS, ovaries, prostate, breast cancer, and others (Turov, 2020).
Antibacterial and Antifungal Agents
Several compounds structurally related to this compound have been synthesized and characterized, demonstrating significant antibacterial and antifungal activities (Patel et al., 2012).
Insecticidal Properties
Research has also found that piperidine thiazole compounds, which are structurally related, exhibit insecticidal activities. This includes significant lethal effects on armyworms at various concentrations (Ding et al., 2019).
Antipsychotic Evaluation
Aryl piperazine derivatives, related to the compound of interest, have been synthesized and evaluated for their antipsychotic activities. This includes studies on behavior symptoms and inhibition of specific behaviors induced by 5-hydroxytryptophan (Bari et al., 2019).
properties
IUPAC Name |
[4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-phenylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3OS/c1-14-12-15(2)18-17(13-14)25-20(21-18)23-10-8-22(9-11-23)19(24)16-6-4-3-5-7-16/h3-7,12-13H,8-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYVSXQRTNTTZRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)SC(=N2)N3CCN(CC3)C(=O)C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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